Cas no 2149-05-5 (6-Quinoxalinesulfonyl chloride, 2,3-dichloro-)

6-Quinoxalinesulfonyl chloride, 2,3-dichloro- is a highly reactive sulfonyl chloride derivative with a dichlorinated quinoxaline backbone. Its key advantages include its utility as a versatile intermediate in organic synthesis, particularly for introducing sulfonamide functionalities into target molecules. The dichloro-substitution enhances its electrophilic character, making it effective for selective reactions under controlled conditions. This compound is valued in pharmaceutical and agrochemical research for constructing complex heterocyclic systems. Its stability under anhydrous conditions ensures reliable handling in synthetic workflows. Careful storage and handling are recommended due to its moisture sensitivity and reactivity. Suitable for applications requiring precise functionalization of quinoxaline-based scaffolds.

6-Quinoxalinesulfonyl chloride, 2,3-dichloro- structure

2149-05-5 structure

Product Name:6-Quinoxalinesulfonyl chloride, 2,3-dichloro-

CAS No:2149-05-5

MF:C₈H₃Cl₃N₂O₂S

MW:297.545617341995

CID:3909929

PubChem ID:13967386

Update Time:2025-10-29

6-Quinoxalinesulfonyl chloride, 2,3-dichloro- Chemical and Physical Properties

Names and Identifiers

- 6-Quinoxalinesulfonyl chloride, 2,3-dichloro-
- 2,3-dichloroquinoxaline-6-sulfonyl chloride
- 869-627-2
- EN300-42995
- 2,3-dichloroquinoxaline-6-sulfonylchloride
- 2149-05-5
- Z431996744
- SCHEMBL8157043
- CS-0249283
- GS3167
- Inchi： 1S/C8H3Cl3N2O2S/c9-7-8(10)13-6-3-4(16(11,14)15)1-2-5(6)12-7/h1-3H
- InChI Key： VZLILCJJQCJIRS-UHFFFAOYSA-N
- SMILES： ClS(C1C=CC2C(C=1)=NC(=C(N=2)Cl)Cl)(=O)=O

Computed Properties

Exact Mass: 295.898082g/mol
Monoisotopic Mass: 295.898082g/mol
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 0
Hydrogen Bond Acceptor Count: 4
Heavy Atom Count: 16
Rotatable Bond Count: 1
Complexity: 359
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
XLogP3: 3.2
Topological Polar Surface Area: 68.3Å²

6-Quinoxalinesulfonyl chloride, 2,3-dichloro- Pricemore >>

Related Categories	No.	Product Name	Cas No.	Purity	Specification	Price	update time
Chemenu	CM479037-100mg	2,3-dichloroquinoxaline-6-sulfonyl chloride	2149-05-5	95%+	100mg	$***	2023-03-30
Chemenu	CM479037-250mg	2,3-dichloroquinoxaline-6-sulfonyl chloride	2149-05-5	95%+	250mg	$***	2023-03-30
Chemenu	CM479037-500mg	2,3-dichloroquinoxaline-6-sulfonyl chloride	2149-05-5	95%+	500mg	$***	2023-03-30
Chemenu	CM479037-1g	2,3-dichloroquinoxaline-6-sulfonyl chloride	2149-05-5	95%+	1g	$***	2023-03-30
SHANG HAI HAO HONG Biomedical Technology Co., Ltd.	1319953-250mg	2,3-Dichloroquinoxaline-6-sulfonyl chloride	2149-05-5	98%	250mg	￥1545	2023-04-14
SHANG HAI HAO HONG Biomedical Technology Co., Ltd.	1319953-1g	2,3-Dichloroquinoxaline-6-sulfonyl chloride	2149-05-5	98%	1g	￥3641	2023-04-14
SHANG HAI HAO HONG Biomedical Technology Co., Ltd.	1319953-2.5g	2,3-Dichloroquinoxaline-6-sulfonyl chloride	2149-05-5	98%	2.5g	￥6592	2023-04-14
SHANG HAI HAO HONG Biomedical Technology Co., Ltd.	1319953-5g	2,3-Dichloroquinoxaline-6-sulfonyl chloride	2149-05-5	98%	5g	￥10539	2023-04-14
NAN JING YAO SHI KE JI GU FEN Co., Ltd.	PBTEN19114-1G	2,3-dichloroquinoxaline-6-sulfonyl chloride	2149-05-5	95%	1g	￥ 1,716.00	2023-03-30
NAN JING YAO SHI KE JI GU FEN Co., Ltd.	PBTEN19114-5G	2,3-dichloroquinoxaline-6-sulfonyl chloride	2149-05-5	95%	5g	￥ 5,273.00	2023-03-30